Cas no 107799-08-6 (Cyclooctane, 1-fluoro-2-methoxy-, (1R,2R)-rel-)

107799-08-6 structure
Product name:Cyclooctane, 1-fluoro-2-methoxy-, (1R,2R)-rel-
CAS No:107799-08-6
MF:C9H17FO
MW:160.229086637497
CID:1184293
Cyclooctane, 1-fluoro-2-methoxy-, (1R,2R)-rel- Chemical and Physical Properties
Names and Identifiers
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- Cyclooctane, 1-fluoro-2-methoxy-, (1R,2R)-rel-
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- Inchi: 1S/C9H17FO/c1-11-9-7-5-3-2-4-6-8(9)10/h8-9H,2-7H2,1H3/t8-,9-/m1/s1
- InChI Key: QQNVSOABQZQOAF-RKDXNWHRSA-N
- SMILES: [C@@H]1(F)CCCCCC[C@H]1OC
Experimental Properties
- Density: 0.93±0.1 g/cm3(Predicted)
- Boiling Point: 193.1±33.0 °C(Predicted)
Cyclooctane, 1-fluoro-2-methoxy-, (1R,2R)-rel- Related Literature
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1. Carbon dots as photocatalysts for organic synthesis: metal-free methylene–oxygen-bond photocleavage†Simone Cailotto,Matteo Negrato,Salvatore Daniele,Maurizio Selva,Emanuele Amadio,Alvise Perosa Green Chem., 2020,22, 1145-1149
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Iqbal Ahmad,Mohammad Hassan Baig,Mohammad Shavez Khan,Mohd Shahnawaz Khan,Iftekhar Hassan,Nasser Abdulatif Al-Shabib RSC Adv., 2016,6, 27952-27962
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Gudrun Scholz,Carsten Prinz,Erhard Kemnitz Dalton Trans., 2019,48, 6513-6521
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